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Compound of Interest

Compound Name: 2-Bromocyclopent-2-enone

Cat. No.: B083605

Technical Guide: 2-Bromocyclopent-2-enone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromocyclopent-2-enone, a
versatile reagent in organic synthesis. The document details its chemical and physical
properties, safety and handling protocols, synthesis procedures, and key chemical reactions,
with a focus on its applications in research and development.

Chemical and Physical Properties

2-Bromocyclopent-2-enone, with the CAS number 10481-34-2, is a halogenated cyclic
enone.[1][2] Its core structure, featuring an a,B-unsaturated ketone with a bromine substituent,
makes it a valuable intermediate for synthesizing more complex molecules.[3]

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source(s)
CAS Number 10481-34-2 [1][2][3]
Molecular Formula CsHsBroO [1][3]
Molecular Weight 161.00 g/mol [2][3]
IUPAC Name 2-bromocyclopent-2-en-1-one [1112]
Synonyms 2-Bromo-2-cyclopentenone [2]
inChl INChl=1S/C5H5BrO/c6-4-2-1- 2]
3-5(4)7/h2H,1,3H2

SMILES C1CC(=0)C(=C1)Br [2]

Table 2: Physical Properties
Property Value Source(s)
Melting Point Data not available [4115]
Boiling Point Data not available [4][5]
Density Data not available [415]

Topological Polar Surface Area

17.1 A2

[2]

Safety and Hazard Information

2-Bromocyclopent-2-enone is classified as a hazardous substance and requires careful

handling in a laboratory setting.[2]

Table 3: GHS Hazard and Precautionary Statements
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GHS Classification = Code Description Source(s)
Pictogram Warning [2]
Hazard Statements H302 Harmful if swallowed [2]

H315

Causes skin irritation

[2]

H319

Causes serious eye

irritation

[2]

H335

May cause respiratory

irritation

[2]

Precautionary

Statements

P261

Avoid breathing

dust/fume/gas/mist/iva

pors/spray

[6]

P264

Wash face, hands and
any exposed skin
thoroughly after
handling

[6]

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection

[6]

P302 + P352

IF ON SKIN: Wash
with plenty of soap

and water

P305 + P351 + P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing

[6]
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Synthesis of 2-Bromocyclopent-2-enone

A common laboratory-scale synthesis of 2-Bromocyclopent-2-enone involves the bromination
and subsequent dehydrobromination of 2-cyclopentenone.[7]

Experimental Protocol: Synthesis from 2-
Cyclopentenone

This protocol is adapted from Organic Syntheses.[7]
Materials:

e 2-Cyclopentenone (231.2 mmol)

e Bromine (253.4 mmol)

e Carbon tetrachloride (300 mL)

e 1-L, three-necked, round-bottomed flask

e Mechanical stirrer, thermometer, and addition funnel
* Ice bath

Procedure:

A solution of 2-cyclopentenone in 150 mL of carbon tetrachloride is added to the reaction
flask.

e The solution is cooled to 0°C using an ice bath.

e A solution of bromine in 150 mL of carbon tetrachloride is added dropwise over 1 hour while
maintaining the temperature at 0°C.

o After the addition is complete, the reaction mixture is stirred for an additional period to
ensure the completion of the reaction.

e The solvent is removed under reduced pressure to yield the crude product.
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« Purification is typically achieved through distillation under reduced pressure.
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Reaction Setup

1. Prepare solution of
2-cyclopentenone in CCla
(2. Cool solution to 0°C)

Bromination

3. Add bromine solution
dropwise over 1 hour

(4. Stir reaction mixture)

Workup & Purification

5. Remove solvent
(reduced pressure)

(6. Purify by distillation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083605#2-bromocyclopent-2-enone-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b083605#2-bromocyclopent-2-enone-cas-number-and-properties
https://www.benchchem.com/product/b083605#2-bromocyclopent-2-enone-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083605?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

